Cas no 64019-77-8 (1,2-Benzenedicarboxylic acid, 3,6-dimethoxy-)

• Product Name: 1,2-Benzenedicarboxylic acid, 3,6-dimethoxy-
• CAS No: 64019-77-8
• MF: C₁₀H₁₀O₆
• MW: 226.182803630829
• CID: 1664744
• PubChem ID: 3334644
• Update Time: 2025-04-21

1,2-Benzenedicarboxylic acid, 3,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 3,6-dimethoxy-
• SCHEMBL8996451
• AKOS023398771
• 3,6-Dimethoxybenzene-1,2-dicarboxylic acid
• F2147-5232
• 3,6-dimethoxyphthalic Acid
• 64019-77-8
• VHBUDUULDRSEDI-UHFFFAOYSA-N

• Inchi： 1S/C10H10O6/c1-15-5-3-4-6(16-2)8(10(13)14)7(5)9(11)12/h3-4H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： VHBUDUULDRSEDI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C(=O)O)=C1C(=O)O)OC

Computed Properties

• Exact Mass: 226.0477
• Monoisotopic Mass: 226.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 93.06